Cas no 1105252-51-4 (N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1105252-51-4
• MF: C₁₆H₁₈FN₇
• MW: 327.359425067902
• CID: 5776573
• Update Time: 2025-06-11

N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C16H18FN7/c1-23-6-8-24(9-7-23)16-20-14(13-10-18-22-15(13)21-16)19-12-4-2-11(17)3-5-12/h2-5,10H,6-9H2,1H3,(H2,18,19,20,21,22)
• InChI Key： KYVNAKFDWJNJRZ-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C)CC2)=NC(NC2=CC=C(F)C=C2)=C2C=NNC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105252-51-4)

N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1105252-51-4, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine incorporates key pharmacophoric elements that are critical for its biological activity. The presence of a pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this scaffold is well-documented for its role in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The 4-fluorophenyl moiety and the 4-methylpiperazine side chain further enhance the compound's potential by contributing to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate the activity of enzymes and receptors involved in disease pathways. N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has emerged as a compound of interest due to its ability to interact with multiple targets simultaneously. This multitarget engagement approach is increasingly recognized as a strategy to improve therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the pyrazolo[3,4-d]pyrimidine core necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the molecule with the 4-fluorophenyl and 4-methylpiperazine groups requires advanced synthetic techniques that are often employed in the development of new pharmaceuticals.

The pharmacological profile of N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied in both preclinical and clinical settings. Preliminary findings suggest that this compound exhibits potent inhibitory activity against several key enzymes and receptors relevant to cancer progression. The fluorine atom in the 4-fluorophenyl group plays a crucial role in enhancing the compound's metabolic stability and binding affinity, which are critical factors for its therapeutic potential.

In addition to its anti-cancer properties, N-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise in treating inflammatory disorders. The interaction between this compound and inflammatory mediators has been explored in various disease models, demonstrating its ability to modulate immune responses effectively. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple aspects of complex diseases.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Advanced computational methods have been utilized to predict the binding interactions between N-(4-fluorophenyl-6-(
))